Cas no 876-99-3 (2,6-dimethylphenyl chloroformate)

• Product Name: 2,6-dimethylphenyl chloroformate
• CAS No: 876-99-3
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• MDL: MFCD24141132
• CID: 992811
• PubChem ID: 271618
• Update Time: 2025-04-20

2,6-dimethylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethylphenyl) carbonochloridate
• 2,6 xylyl chloroformate
• 2,6-dimethylphenol chloroformate
• 2,6-dimethylphenyl carbonochloridate
• 2,6-dimethylphenyl chloroformate
• 2,6-Dimethylphenylchlorformat
• DTXSID20297319
• 876-99-3
• WPHOWHZYEOSZIS-UHFFFAOYSA-N
• SCHEMBL4812600
• NSC115521
• NSC 115521
• AKOS020226681
• 2,6-dimethylphenylchloroformate
• NSC-115521
• EN300-281231

• MDL： MFCD24141132
• Inchi： 1S/C9H9ClO2/c1-6-4-3-5-7(2)8(6)12-9(10)11/h3-5H,1-2H3
• InChI Key： WPHOWHZYEOSZIS-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 184.02900
• Monoisotopic Mass: 184.029107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.195
• Boiling Point: 232.9°C at 760 mmHg
• Flash Point: 98.2°C
• Refractive Index: 1.526
• PSA: 26.30000
• LogP: 3.04100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds